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Compound of Interest

Compound Name: MMV688845

Cat. No.: B10779191

Absence of specific manufacturer's disposal instructions for the investigational compound
MMV688845 necessitates a cautious and compliant approach to its waste management.
Researchers and laboratory personnel must adhere to established general protocols for
chemical waste and consult with their institution's Environmental Health and Safety (EHS)
department to ensure safe and regulated disposal.

As an investigational compound, a specific Safety Data Sheet (SDS) with detailed disposal
procedures for MMV688845 is not readily available in public domains. In such instances, the
responsibility falls on the generator of the waste to characterize it based on available
knowledge and manage it as hazardous waste until determined otherwise by a qualified EHS
professional.

Key Characteristics of MMV688845 for Waste Profiling

While disposal specifics are unavailable, the existing research provides some information that
can aid in the preliminary characterization of MMV688845 waste streams for EHS assessment.
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Property Value | Description Source

Chemical Class Synthetic phenylalanine amide  ResearchGate

RpoB subunit of RNA
polymerase in Mycobacterium

Known Target _ ResearchGate
tuberculosis and

Mycobacterium abscessus

) Solid (as used in in-vitro
Physical State ] N/A
studies)

Likely soluble in organic
Solubility solvents like DMSO for N/A

laboratory use

Standard Operating Procedure for Disposal of
Investigational Compounds like MMV688845

The following step-by-step guide is based on general best practices for the disposal of
research-grade chemicals and investigational drugs where a specific SDS is not available.

Waste Identification and Segregation

o Treat as Hazardous Waste: In the absence of definitive data, all waste containing
MMV688845, including pure compound, solutions, and contaminated labware, should be
treated as hazardous chemical waste.[1][2]

e Segregate Waste Streams:

o Solid Waste: Collect unused or expired MMV688845 powder, and any grossly
contaminated items like weighing boats or spill cleanup materials, in a dedicated, properly
labeled hazardous waste container.[2]

o Liquid Waste: Solutions containing MMV688845 should be collected in a separate,
compatible liquid waste container. Do not mix with other waste streams unless deemed
compatible.[3][4] For instance, halogenated and non-halogenated solvent wastes should
be kept separate.
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o Contaminated Sharps: Needles, syringes, or any sharps contaminated with MMV688845
must be disposed of in a designated, puncture-resistant sharps container for chemically
contaminated sharps.

o Contaminated Labware: Non-sharp items like pipette tips, gloves, and empty vials should
be collected in a designated hazardous waste bag or container. Empty containers that
held MMV688845 must be managed as hazardous waste; for highly toxic compounds, the
first few rinses should also be collected as hazardous waste.[1][2][5]

Container Selection and Labeling

o Container Compatibility: Ensure waste containers are made of a material compatible with the
chemical properties of the waste (e.g., glass or polyethylene for many organic compounds).
The container must have a secure, leak-proof lid.[4]

o Proper Labeling: All waste containers must be clearly labeled.[6] Use your institution's official
hazardous waste tags or labels. The label must include:

The words "Hazardous Waste".

[¢]

[e]

The full chemical name: "MMV688845" and any solvents present. Avoid abbreviations.[6]

o

The approximate concentrations and total volume.

[¢]

The date the waste was first added to the container (accumulation start date).

[¢]

The name of the Principal Investigator (PI) and the laboratory location.[6]

Storage and Accumulation

o Satellite Accumulation Area (SAA): Store waste containers in a designated SAA, which must
be at or near the point of generation.[3][6][7]

» Keep Containers Closed: Waste containers must remain sealed at all times, except when
adding waste.[1][2] This prevents the release of vapors and potential spills.

e Secondary Containment: Liquid hazardous waste containers should be kept in secondary
containment (such as a chemical-resistant tray or tub) to contain any potential leaks.[2][4]
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e Segregate Incompatibles: Store the MMV688845 waste away from incompatible materials to
prevent accidental reactions.[3][4]

Arranging for Disposal

o Contact EHS: Once a waste container is full or has been in storage for a specified period
(often 6-12 months, check institutional policy), contact your institution's EHS department to
request a waste pickup.[7]

e Do Not Use Drains or Trash: Never dispose of MMV688845 or its solutions down the sink or
in the regular trash.[1][2] Sewer disposal is reserved for specific, non-hazardous materials
and is not appropriate for an uncharacterized investigational compound.[3] Evaporation in a
fume hood is also not a permissible method of disposal.[1]

Disposal Workflow for Chemicals without a Safety
Data Sheet

The following diagram illustrates the decision-making process for the proper disposal of a
research compound like MMV688845 when a specific SDS is unavailable.
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Start: Need to dispose of
MMV688845 waste

Is a manufacturer's Safety Data
Sheet (SDS) available with
specific disposal instructions?

Yes No

Assume waste is hazardous.
Characterize based on known properties
(e.g., solid, in solvent).

Segregate waste streams:
- Solid

Follow specific disposal
procedures outlined in the SDS.
- Liquid (by solvent type)

- Contaminated Sharps & Labware

Select compatible, sealed containers.
Use secondary containment for liquids.

Label container with 'Hazardous Waste',
full chemical names, lab info,
and accumulation start date.

Store in designated Satellite
Accumulation Area (SAA)
at or near the point of generation.

Contact institution's EHS
for waste pickup.
Provide all known information.

v

EHS manages final
disposal according to
regulations.

Click to download full resolution via product page

Caption: Disposal workflow for an investigational chemical.
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By following these general guidelines and working closely with the institutional EHS
department, researchers can ensure that waste from novel compounds like MMV688845 is
managed in a manner that is safe, compliant, and environmentally responsible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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